5-Bromo-2-methoxymethoxybenzyl chloride

• Molecular Formula: C9H10BrClO2
• Molecular Weight: 265.53 g/mol
• IUPAC Name: 4-bromo-2-(chloromethyl)-1-(methoxymethoxy)benzene
• InChI: InChI=1S/C9H10BrClO2/c1-12-6-13-9-3-2-8(10)4-7(9)5-11/h2-4H,5-6H2,1H3
• InChI Key: VOSIHRZNOWTFHE-UHFFFAOYSA-N
• Canonical SMILES: COCOC1=C(C=C(C=C1)Br)CCl

Description

5-Bromo-2-methoxymethoxybenzyl chloride is a useful research compound. Its molecular formula is C9H10BrClO2 and its molecular weight is 265.53 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 5-bromo-2-methoxymethoxybenzyl alcohol (27.2 g) and triethylamine (23 ml) in dichloromethane (550 ml) was added, at 0° C., methanesulfonyl chloride (13.9 g). The mixture was stirred for 15 hours, while warming up to room temperature. The reaction mixture was poured into water, which was subjected to extraction with ethyl acetate. The extract solution was washed with an aqueous saline solution, which was then dried (anhydrous magnesium sulfate), followed by concentration to give an oily product. The oily product was purified by means of a silica gel column chromatography (eluted with ethyl acetate/hexane) to give 5-bromo-2-methoxymethoxybenzyl chloride (21.6 g) as an oily product.